Cas no 1705750-44-2 (N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1705750-44-2
• Molecular Formula: C₁₇H₁₆N₄O₄
• Molecular Weight: 340.333343505859
• CID: 6491046
• PubChem ID: 90580413

N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide Properties

Names and Identifiers

• N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• F6412-6574
• AKOS024872899
• N-[4-(2-carbamoylphenoxy)but-2-ynyl]-1-methyl-6-oxopyridazine-3-carboxamide
• N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1705750-44-2
• N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]-1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide

• InChIKey： WIPHIFRGLMISNP-UHFFFAOYSA-N
• Inchi： 1S/C17H16N4O4/c1-21-15(22)9-8-13(20-21)17(24)19-10-4-5-11-25-14-7-3-2-6-12(14)16(18)23/h2-3,6-9H,10-11H2,1H3,(H2,18,23)(H,19,24)
• SMILES： O(CC#CCNC(C1C=CC(N(C)N=1)=O)=O)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 340.11715500g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 340.11715500g/mol
• Heavy Atom Count: 25
• Complexity: 671
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides